Cas no 500780-79-0 (4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde)
500780-79-0 structure
Product Name:4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
CAS No:500780-79-0
MF:C8H7NO
MW:133.147281885147
CID:1017789
PubChem ID:45079201
Update Time:2025-04-20
4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)- (9CI)
- AKOS006307685
- SCHEMBL1024635
- 4-propynylpyrrole-2-carbaldehyde
- 4-propynyl-2-pyrrolecarbaldehyde
- DB-279832
- CGESGUFTJMTQFN-UHFFFAOYSA-N
- 500780-79-0
- 1H-Pyrrole-2-carboxaldehyde, 4-(1-propynyl)-
-
- Inchi: 1S/C8H7NO/c1-2-3-7-4-8(6-10)9-5-7/h4-6,9H,1H3
- InChI Key: CGESGUFTJMTQFN-UHFFFAOYSA-N
- SMILES: O=CC1=CC(C#CC)=CN1
Computed Properties
- Exact Mass: 133.052763847g/mol
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.9Ų
4-(1-propyn-1-yl)-1H-Pyrrole-2-carboxaldehyde Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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